6-(4-ethoxyphenyl)-2-(pyridin-3-ylmethyl)pyridazin-3(2H)-one

• IUPAC Name: 6-(4-ethoxyphenyl)-2-(pyridin-3-ylmethyl)pyridazin-3-one
• InChI: InChI=1S/C18H17N3O2/c1-2-23-16-7-5-15(6-8-16)17-9-10-18(22)21(20-17)13-14-4-3-11-19-12-14/h3-12H,2,13H2,1H3
• InChI Key: DVMYSZXXYFYPOE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC3=CN=CC=C3
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

6-(4-ethoxyphenyl)-2-(pyridin-3-ylmethyl)pyridazin-3(2H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

Synthesis and Molecular Docking Studies

Researchers have synthesized novel pyridine and fused pyridine derivatives, including structures related to 6-(4-ethoxyphenyl)-2-(pyridin-3-ylmethyl)pyridazin-3(2H)-one, demonstrating their potential in antimicrobial and antioxidant activities through molecular docking screenings towards specific target proteins. This emphasizes the compound's relevance in developing new therapeutic agents with targeted biological activities (Flefel et al., 2018).

Antibacterial Activity

Another study focused on the synthesis of thieno[2,3-c]pyridazines using a starting material that shares a structural similarity with the compound , showing significant antibacterial activities. This research contributes to the field by highlighting the compound's potential use in creating antibacterial agents (Al-Kamali et al., 2014).

Cyclization Reactions and Structural Analysis

The compound's derivatives have also been investigated for their cyclization reactions, leading to the formation of new chemical structures with potential pharmaceutical applications. Structural analysis through methods like X-ray diffraction further aids in understanding these compounds' molecular geometry and potential reactivity (Lange et al., 1997).

Microwave Irradiation Techniques in Synthesis

Microwave irradiation has been utilized as an efficient technique for synthesizing derivatives of 6-(4-ethoxyphenyl)-2-(pyridin-3-ylmethyl)pyridazin-3(2H)-one, indicating a modern approach to enhancing reaction rates and yield, thus showing its versatility in synthetic organic chemistry (Ashok et al., 2006).

Heterocyclic Compound Synthesis for Pharmaceutical Use

The exploration of pyridazine analogs and their significance in medicinal chemistry highlights their importance in developing new pharmaceutical agents. Research on synthesizing these compounds and evaluating their structural and electronic properties provides insights into designing drugs with improved efficacy and specificity (Sallam et al., 2021).